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Compound of Interest

Compound Name: 2,6-Dimethyloctane-1,6-diol

Cat. No.: B15477098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the available scientific information

regarding 2,6-dimethyloctane-1,6-diol and its structurally related compounds. Direct historical

and discovery information for 2,6-dimethyloctane-1,6-diol is limited in the current scientific

literature. Therefore, this document focuses on the synthesis, properties, and biological

significance of closely related isomers and analogs, including 2,6-dimethyloctane-1,8-diol and

the naturally occurring pheromone, 2,6-dimethyl-7-octene-1,6-diol. This information provides

valuable context and a predictive framework for researchers interested in this class of

molecules.

Physicochemical Properties of Substituted 2,6-
Dimethyloctanes
Quantitative data for 2,6-dimethyloctane and its diol derivatives are summarized below. These

values are essential for understanding the compound's behavior in various experimental and

biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15477098?utm_src=pdf-interest
https://www.benchchem.com/product/b15477098?utm_src=pdf-body
https://www.benchchem.com/product/b15477098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Flash
Point (°C)

Density
(g/cm³)

2,6-

Dimethyloc

tane

2051-30-1 C₁₀H₂₂ 142.28 158 34 0.73

2,6-

Dimethyloc

tane-1,8-

diol

75656-41-

6
C₁₀H₂₂O₂ 174.28

Not

Available

Not

Available

Not

Available

2,6-

Dimethyl-7-

octene-1,6-

diol

10207-75-

7
C₁₀H₂₀O₂ 172.26

Not

Available

Not

Available

Not

Available

Data sourced from PubChem and other chemical databases.[1][2][3][4]

Structural Relationships of 2,6-Dimethyloctane Diol
Isomers
The following diagram illustrates the structural differences between 2,6-dimethyloctane-1,6-
diol and its related isomers. Understanding these subtle structural variations is critical for

predicting their chemical reactivity and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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